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Compound of Interest

Compound Name:
2-Butenedioic acid (2Z)-, 1-

octadecyl ester

Cat. No.: B3048549 Get Quote

An In-depth Technical Guide to Octadecyl Maleate

This technical guide provides a comprehensive overview of octadecyl maleate, also known as

monostearyl maleate, tailored for researchers, scientists, and drug development professionals.

It covers its chemical properties, synthesis, and known applications, with a focus on its role in

pharmaceutical formulations.

Physicochemical Properties of Octadecyl Maleate
Octadecyl maleate is a monoester of maleic acid and stearyl alcohol. Its key quantitative

properties are summarized in the table below.

Property Value Source

CAS Number 2424-62-6 [1][2][3][4]

Molecular Formula C22H40O4 [2][4]

Molecular Weight 368.55 g/mol [2][3][4]

Melting Point 79-81 °C [1][3]

Purity >95% (HPLC) [4]
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Synthesis of Octadecyl Maleate
A common method for the synthesis of octadecyl maleate involves the reaction of stearyl

alcohol with maleic anhydride.[5] This reaction can be catalyzed by an organic base, such as

triethylamine, to facilitate the esterification process at a reduced temperature.[5]

Experimental Protocol: General Synthesis

A general procedure for the synthesis of monostearyl maleate involves the following steps:

Stearyl alcohol and maleic anhydride are reacted in the presence of an organic basic

catalyst.[5]

The reaction is typically carried out at a temperature ranging from 45°C to 65°C.[5]

The use of a catalyst like triethylamine allows for lower reaction temperatures, which can

help to reduce the formation of impurities and improve safety.[5]

It is important to note that specific reaction conditions, such as solvent and catalyst

concentration, may vary and would require optimization for specific laboratory settings.
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Caption: Synthesis workflow for octadecyl maleate.

Applications in Drug Development
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Octadecyl maleate is utilized as a pharmaceutical excipient.[2] Its primary role is to enhance

the chemical stability of active pharmaceutical ingredients (APIs). For instance, it has been

used to improve the stability of drugs like metoprolol succinate and certain sodium-dependent

glucose co-transporter 2 (SGLT2) inhibitors.[2]

Biological Effects and Signaling Pathways
Based on available public information, there are no established signaling pathways directly

modulated by octadecyl maleate. While some studies investigate the biological effects of other

maleate-containing compounds or molecules with long alkyl chains, this information is not

directly applicable to octadecyl maleate. Researchers should exercise caution and not

extrapolate findings from structurally different molecules.

Characterization and Analytical Techniques
The purity of octadecyl maleate can be assessed using High-Performance Liquid

Chromatography (HPLC).[4] Certified reference materials are also available for use in analytical

applications, including pharmaceutical release testing and method development.

Please note: Detailed experimental protocols for the use of octadecyl maleate in specific

pharmaceutical formulations and comprehensive studies on its direct biological effects or

involvement in signaling pathways are not readily available in the public domain based on the

conducted searches. Further research would be required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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